Cas no 2172090-35-4 (1-oxo-3-propyl-2-oxaspiro4.4nonane-3-carboxylic acid)

• Product Name: 1-oxo-3-propyl-2-oxaspiro4.4nonane-3-carboxylic acid
• CAS No: 2172090-35-4
• MF: C₁₂H₁₈O₄
• MW: 226.268924236298
• CID: 5566083
• PubChem ID: 165595603
• Update Time: 2025-10-24

1-oxo-3-propyl-2-oxaspiro4.4nonane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1629529
• 2172090-35-4
• 1-oxo-3-propyl-2-oxaspiro[4.4]nonane-3-carboxylic acid
• 1-oxo-3-propyl-2-oxaspiro4.4nonane-3-carboxylic acid

• Inchi： 1S/C12H18O4/c1-2-5-12(9(13)14)8-11(10(15)16-12)6-3-4-7-11/h2-8H2,1H3,(H,13,14)
• InChI Key： QOYBZCDFZWZBTC-UHFFFAOYSA-N
• SMILES： O1C(C2(CCCC2)CC1(C(=O)O)CCC)=O

Computed Properties

• Exact Mass: 226.12050905g/mol
• Monoisotopic Mass: 226.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 63.6Ų

Additional information on 1-oxo-3-propyl-2-oxaspiro4.4nonane-3-carboxylic acid

Comprehensive Overview of 1-oxo-3-propyl-2-oxaspiro4.4nonane-3-carboxylic acid (CAS No. 2172090-35-4)

1-oxo-3-propyl-2-oxaspiro4.4nonane-3-carboxylic acid (CAS No. 2172090-35-4) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This spirocyclic carboxylic acid derivative is characterized by its unique structural framework, which combines a spiro[4.4]nonane core with a propyl substituent and a carboxylic acid functional group. The compound's molecular formula and intricate architecture make it a valuable intermediate for synthesizing more complex molecules, particularly in pharmaceutical research and development.

In recent years, the demand for spirocyclic compounds like 1-oxo-3-propyl-2-oxaspiro4.4nonane-3-carboxylic acid has surged due to their potential applications in drug discovery. Researchers are particularly interested in their ability to modulate biological targets, such as enzymes and receptors, with high specificity. The carboxylic acid moiety in this compound further enhances its reactivity, enabling it to form esters, amides, and other derivatives that are crucial for optimizing drug-like properties. This aligns with the growing trend in AI-driven drug design, where computational tools are used to predict the bioactivity of such molecules.

The synthesis of 1-oxo-3-propyl-2-oxaspiro4.4nonane-3-carboxylic acid typically involves multi-step organic reactions, including cyclization and oxidation processes. Advanced techniques like microwave-assisted synthesis and flow chemistry have been explored to improve yield and purity, addressing the challenges associated with traditional methods. These innovations are part of a broader movement toward green chemistry, which emphasizes sustainable and efficient synthetic routes. As environmental concerns become a priority for industries, the adoption of such techniques is likely to increase.

From an analytical perspective, 1-oxo-3-propyl-2-oxaspiro4.4nonane-3-carboxylic acid is characterized using techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods ensure the compound's structural integrity and purity, which are critical for its intended applications. The rise of automated analytical platforms has further streamlined this process, reducing human error and accelerating research timelines.

One of the most frequently asked questions about 1-oxo-3-propyl-2-oxaspiro4.4nonane-3-carboxylic acid revolves around its stability and storage conditions. The compound is generally stable under standard laboratory conditions but should be stored in a cool, dry place, away from light and moisture. This is particularly relevant for researchers who rely on long-term storage of chemicals for large-scale experiments. Additionally, the compound's solubility in various solvents is a common topic of inquiry, as it impacts its usability in different reaction systems.

The potential applications of 1-oxo-3-propyl-2-oxaspiro4.4nonane-3-carboxylic acid extend beyond pharmaceuticals. Its unique structure makes it a candidate for developing functional materials, such as polymers and coatings, with tailored properties. For instance, the spirocyclic backbone could impart rigidity and thermal stability to these materials, which are desirable traits in high-performance applications. This versatility has sparked interest in interdisciplinary research, bridging the gap between organic chemistry and materials science.

In the context of intellectual property, 1-oxo-3-propyl-2-oxaspiro4.4nonane-3-carboxylic acid has been the subject of several patents, highlighting its commercial value. Companies and academic institutions are actively exploring its derivatives for proprietary technologies, underscoring the competitive landscape of innovative chemical entities. This trend is reflective of the broader shift toward patent-driven research, where novel compounds are strategically developed to secure market advantages.

As the scientific community continues to explore the possibilities of 1-oxo-3-propyl-2-oxaspiro4.4nonane-3-carboxylic acid, its role in advancing precision medicine and smart materials is expected to grow. The compound's structural complexity and functional diversity position it as a key player in the next generation of chemical innovations. For researchers and industry professionals, staying updated on the latest developments related to this compound is essential for leveraging its full potential.